Cas no 85111-44-0 ( )

  structure
  structure
Product Name: 
CAS No:85111-44-0
MF:C17H11NS
MW:261.340942621231
CID:990024
PubChem ID:237070
Update Time:2025-04-20

  Chemical and Physical Properties

Names and Identifiers

    • 2-(1-benzothiophen-2-yl)quinoline
    • 2-benzothienylquinoline
    • 85111-44-0
    • NCGC00184239-01
    • CHEMBL2134265
    • NSC-40283
    • NCGC00184239-02
    • 2-(1-benzothien-2-yl)quinoline
    • SCHEMBL2208526
    • Quinoline, 2-benzo[b]thien-2-yl-
    • AQ-738/42399562
    • DTXSID10285043
    • Quinoline, 2-(2-thianaphthenyl)-
    • NSC40283
    • (benzo[b]thiophen-2-yl)quinoline
    •  
    • Inchi: 1S/C17H11NS/c1-3-7-14-12(5-1)9-10-15(18-14)17-11-13-6-2-4-8-16(13)19-17/h1-11H
    • InChI Key: WIODVQPPNKPCJA-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2C=C1C1C=CC2C=CC=CC=2N=1

Computed Properties

  • Exact Mass: 261.06100
  • Monoisotopic Mass: 261.06122053g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 318
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 41.1Ų

Experimental Properties

  • PSA: 41.13000
  • LogP: 5.11650
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